JOE phosphoramidite, 5-isomer
Overview
Description
JOE is a xanthene dye, fluorescein derivative possessing two chloro and two methoxy substituents. This fluorophore is a useful label for oligonucleotides. Its absorption and emission spectra are located between FAM and TAMRA. The fluorophore can be introduced into oligonucleotide using this phosphoramidite. It tolerates standard ammonium deblock conditions. This product contains pure isomer of 5-JOE dye.
Scientific Research Applications
Oligonucleotide Labeling
JOE phosphoramidite, particularly the 5-isomer, is extensively used in oligonucleotide labeling. Kvach et al. (2013) described the preparation of xanthene fluorescent dyes, including JOE, for oligonucleotide labeling, emphasizing the utility of JOE phosphoramidite in this domain. The synthesis process involved the conversion of these dyes into phosphoramidite reagents, suitable for labeling purposes in nucleic acid chemistry (Kvach, Tsybulsky, Shmanai, Prokhorenko, Stepanova, & Korshun, 2013).
Synthesis and Spectral Properties
Tsybulsky et al. (2012) reported a procedure for preparing the fluorescent dye JOE and its usage in oligonucleotide conjugates. The study highlighted the synthesis of non-nucleoside JOE phosphoramidites based on both 5- and 6-isomers, as well as the exploration of their spectral and photophysical properties in modified oligonucleotides (Tsybulsky, Kvach, Stepanova, Korshun, & Shmanai, 2012).
Separation and Spectral Analysis of Isomers
Kvach et al. (2007) focused on the separation of isomers of carboxyfluoresceins, including the 5- and 6-isomers of JOE, and their conversion into stable phosphoramidites for oligonucleotide synthesis. This study provided insights into the effective separation and distinct fluorescence spectra of these isomers, contributing to the understanding of their application in nucleic acid research (Kvach, Tsybulsky, Ustinov, Stepanova, Bondarev, Gontarev, Korshun, & Shmanai, 2007).
Chemo- and Regioselective Phosphitylation
Kato, Oka, and Wada (2006) developed a methodology for the selective phosphitylation of unprotected 2′-deoxyribonucleosides, a process relevant to the synthesis and application of JOE phosphoramidite. Their research demonstrated high selectivity for 5′-hydroxy groups, contributing to the understanding of specific synthesis methods in nucleic acid chemistry (Kato, Oka, & Wada, 2006).
properties
Product Name |
JOE phosphoramidite, 5-isomer |
|---|---|
Molecular Formula |
C48H60Cl2N3O12P |
Molecular Weight |
972.89 |
IUPAC Name |
4',5'-dichloro-5-((6-(((2-cyanoethoxy)(diisopropylamino)phosphanyl)oxy)hexyl)carbamoyl)-2',7'-dimethoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl bis(2,2-dimethylpropanoate) |
InChI |
InChI=1S/C48H60Cl2N3O12P/c1-27(2)53(28(3)4)66(61-23-17-20-51)60-22-16-14-13-15-21-52-42(54)29-18-19-31-30(24-29)43(55)65-48(31)32-25-34(58-11)40(63-44(56)46(5,6)7)36(49)38(32)62-39-33(48)26-35(59-12)41(37(39)50)64-45(57)47(8,9)10/h18-19,24-28H,13-17,21-23H2,1-12H3,(H,52,54) |
InChI Key |
NTHFRWWLZTWSML-UHFFFAOYSA-N |
SMILES |
ClC1=C(OC(C(Cl)=C(OC(C(C)(C)C)=O)C(OC)=C2)=C2C3(O4)C5=CC=C(C(NCCCCCCOP(OCCC#N)N(C(C)C)C(C)C)=O)C=C5C4=O)C3=CC(OC)=C1OC(C(C)(C)C)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
JOE phosphoramidite, 5-isomer |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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